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Compound of Interest

Compound Name: MAL-PEG4-MMAF

Cat. No.: B1193094

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on MAL-PEG4-MMAF, a key
reagent in the development of Antibody-Drug Conjugates (ADCs). This document outlines its
procurement, physicochemical properties, and detailed protocols for its application in cancer
research, serving as a vital resource for researchers and drug development professionals.

Supplier and Purchasing Information

MAL-PEG4-MMAF is available from several reputable suppliers in the life sciences sector.
While pricing can vary based on quantity and purity, the following table summarizes currently
available information to aid in procurement decisions.
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. . Available .
Supplier Product Name Purity . Price (USD)
Quantities
TargetMol MAL-PEGA- 98% 100 mg, 500 Inqui
argetMo >98% mg, m nquir
g MMAF g g quiry
Custom
MedKoo MAL-PEG4- _ _ )
o >98% synthesis (min. Inquiry
Biosciences MMAF
19)
_ MAL-PEG4- .
InvivoChem >98% 500mg, 1g Inquiry
MMAF
Antibody Mal-
PEG4-VC-PAB-
BroadPharm N/A 3x1mg $2100.00[1]
MMAF
Conjugation Kit
Caltag MAL-PEGA4- _ _
98% Inquiry Inquiry
Medsystems MMAF

Physicochemical Properties

A thorough understanding of the physicochemical properties of MAL-PEG4-MMAEF is critical for
its effective use in ADC development. The following table summarizes key quantitative data.
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Property Value Source
Molecular Formula C53H84N6015 [2][3]
Molecular Weight 1045.28 g/mol [21[3]1[4][5]
Purity >98% [2]
Appearance Solid powder [2]
Solubility Soluble in DMSO [2]

MMAF is soluble in Ethanol
(~2 mg/mL), DMSO (~25
mg/mL), and Dimethyl
Formamide (~10 mg/mL).[6]

[6]

MMAF has a solubility of ~0.14
mg/mL in a 1:6 solution of [6]
DMSO:PBS (pH 7.2).[6]

Storage (Powder) -20°C for up to 3 years [31[4]
Storage (In Solvent) -80°C for up to 1 year [4]
T27975 (TargetMol Catalog
CAS Number NO.) [5]
0.

Mechanism of Action: Tubulin Polymerization
Inhibition

MAL-PEG4-MMAF serves as a potent payload in ADCs. Its cytotoxic effect is mediated by
Monomethyl Auristatin F (MMAF), a synthetic analog of the natural antimitotic agent dolastatin
10.[7][8] MMAF functions by inhibiting tubulin polymerization, a critical process for microtubule

formation and mitotic spindle assembly.[7][9][10] This disruption of microtubule dynamics leads
to cell cycle arrest in the G2/M phase and subsequently induces apoptosis.[10][11]
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Caption: Mechanism of action of MAL-PEG4-MMAF ADC leading to apoptosis.

Experimental Protocols
Antibody Conjugation via Maleimide-Thiol Chemistry

This protocol details the conjugation of MAL-PEG4-MMAF to a monoclonal antibody through a
maleimide-thiol reaction.

Materials:

e Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.2-7.4)
e MAL-PEG4-MMAF

¢ Tris(2-carboxyethyl)phosphine (TCEP)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Degassed conjugation buffer (e.g., PBS, pH 7.0-7.5)

e Desalting column (e.g., Sephadex G-25)

¢ Inert gas (Nitrogen or Argon)

Procedure:
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Antibody Preparation:

o Dissolve the antibody in the degassed conjugation buffer at a concentration of 1-10
mg/mL.[12]

Reduction of Antibody Disulfide Bonds (Optional but Recommended):

o To expose free thiol groups for conjugation, add a 10-fold molar excess of TCEP to the
antibody solution.[13]

o Incubate the reaction mixture for approximately 30 minutes at room temperature. It is
advisable to perform this step under an inert gas atmosphere to prevent the re-formation
of disulfide bonds.[13][14]

o Remove excess TCEP using a desalting column equilibrated with the conjugation buffer.
Preparation of MAL-PEG4-MMAF Stock Solution:
o Allow the vial of MAL-PEG4-MMAF to warm to room temperature.

o Prepare a 10 mM stock solution by dissolving the MAL-PEG4-MMAF in anhydrous
DMSO.[12] Vortex briefly to ensure complete dissolution.

Conjugation Reaction:

o Add the MAL-PEG4-MMAF stock solution to the reduced antibody solution. A typical
starting molar ratio is 10:1 to 20:1 (MAL-PEG4-MMAF:antibody).[12] This ratio may
require optimization for specific antibodies.

o Gently mix the reaction solution.
o Flush the reaction vial with an inert gas, seal it tightly, and protect it from light.

o Incubate the reaction for 2 hours at room temperature or overnight at 2-8°C with gentle
rocking.[12][15]

Purification of the ADC:
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o Remove unreacted MAL-PEG4-MMAF and other small molecules using a desalting
column or another suitable purification method like dialysis or HPLC.[15]

o Characterization and Storage:

o Determine the drug-to-antibody ratio (DAR) using techniques such as UV-Vis
spectroscopy or mass spectrometry.

o For long-term storage, add a stabilizer like BSA (5-10 mg/mL) and a bacteriostatic agent
like sodium azide (0.01-0.03%).[12][13] Store the purified ADC at 4°C, protected from light.
For storage at -20°C, glycerol can be added to a final concentration of 50%.[12][13]
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Caption: Workflow for antibody conjugation with MAL-PEG4-MMAF.

In Vitro Cytotoxicity Assay (MTT Assay)
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This protocol describes how to assess the cytotoxicity of a MAL-PEG4-MMAF ADC against
cancer cell lines using a colorimetric MTT assay.

Materials:

e Cancer cell line of interest

o Complete cell culture medium
e MAL-PEG4-MMAF ADC

e 96-well plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., 10% SDS in 0.01 M HCI)
e Microplate reader
Procedure:
e Cell Seeding:
o Harvest and count the cells.

o Seed the cells in a 96-well plate at a density of 1,000—-10,000 cells per well in 100 pL of
complete medium. The optimal seeding density should be determined empirically for each
cell line.

o Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.
e ADC Treatment:
o Prepare a series of dilutions of the MAL-PEG4-MMAF ADC in complete medium.

o Remove the medium from the wells and add 100 pL of the ADC dilutions to the respective
wells. Include untreated control wells (medium only).
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o Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator. The incubation time is
critical for tubulin inhibitors like MMAF, which induce delayed cell death due to cell-cycle
arrest.

e MTT Assay:
o After the incubation period, add 20 pL of 5 mg/mL MTT solution to each well.

o Incubate the plate for 1-4 hours at 37°C, allowing viable cells to reduce the MTT to
formazan crystals.

o Add 100 pL of the solubilization solution to each well to dissolve the formazan crystals.
o Incubate the plate overnight in the dark at 37°C.

o Data Analysis:
o Read the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability for each treatment group relative to the untreated
control.

o Plot the cell viability against the ADC concentration and determine the IC50 value (the
concentration of ADC that inhibits cell growth by 50%).

This guide provides a foundational understanding and practical protocols for the use of MAL-
PEG4-MMAF in ADC development. For specific applications, further optimization of these
protocols may be necessary. Always refer to the supplier's specific product data sheets for the
most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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